4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3,4-difluorophenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C14H10F2O3/c1-19-13-7-9(14(17)18)2-4-10(13)8-3-5-11(15)12(16)6-8/h2-7H,1H3,(H,17,18)
• InChI Key: YIRQTRQHGAHAIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID20689614
• Molecular Weight: 264.22 g/mol
• CAS RN: 1261921-46-3

Description

4-(3,4-Difluorophenyl)-3-methoxybenzoic acid (DFMBA) is an important organic compound that is widely used in various scientific research applications. It has a molecular formula of C9H7F2O3 and a molecular weight of 206.14 g/mol. DFMBA is a colorless to yellowish crystalline solid that is soluble in methanol and ethanol. It is used as a reagent in organic synthesis and as an intermediate in the preparation of pharmaceuticals, pesticides, and other organic compounds.

Scientific Research Applications

4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95% is used in a variety of scientific research applications, including organic synthesis, drug discovery, and materials science. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, pesticides, and other compounds. It is also used in the preparation of materials for use in nanotechnology and other advanced materials applications.

Mechanism of Action

4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95% acts as an electron-withdrawing group, which means that it can be used to stabilize molecules by withdrawing electrons from them. This property makes it useful in organic synthesis and drug discovery applications, as it can be used to stabilize molecules and make them more reactive.
Biochemical and Physiological Effects
4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95% is not known to have any direct biochemical or physiological effects on humans or other organisms. However, it is important to note that the compounds it is used to synthesize may have such effects. Therefore, it is important to consider the potential biochemical and physiological effects of the compounds that are synthesized using 4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95%.

Advantages and Limitations for Lab Experiments

4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. It is also soluble in methanol and ethanol, making it easy to work with. However, it is important to note that 4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95% is an electron-withdrawing group, which can make it difficult to work with in some cases.

Future Directions

The use of 4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95% in scientific research is likely to continue to grow in the future. It has already been used in a variety of applications, including organic synthesis, drug discovery, and materials science. In the future, it is likely to be used in other areas, such as biochemistry, nanotechnology, and other advanced materials applications. Additionally, further research into the mechanism of action of 4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95% and its potential biochemical and physiological effects is likely to be conducted in the future.

Synthesis Methods

4-(3,4-Difluorophenyl)-3-methoxybenzoic acid, 95% can be synthesized by the reaction of 3,4-difluorobenzaldehyde and 3-methoxybenzoic acid in the presence of a base catalyst. This reaction is typically carried out in a solvent such as ethanol or methanol at a temperature of 80-90°C. The reaction is generally completed within 1-2 hours, and the resulting product is a yellowish-white crystalline solid.